Cas no 1172248-10-0 (1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide)

• Product Name: 1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide
• CAS No: 1172248-10-0
• MF: C₁₂H₁₁N₅O₃
• MW: 273.247441530228
• CID: 6275079
• PubChem ID: 42138577
• Update Time: 2025-06-08

1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide
• 1-ethyl-N-(5-(furan-2-yl)-1,3,4-oxadiazol-2-yl)-1H-pyrazole-3-carboxamide
• AKOS024499716
• 1-ethyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-pyrazole-3-carboxamide
• F5127-0302
• VU0636834-1
• 1172248-10-0
• 1-ethyl-N-[5-(furan-2-yl)-1,3,4-oxadiazol-2-yl]pyrazole-3-carboxamide

• Inchi： 1S/C12H11N5O3/c1-2-17-6-5-8(16-17)10(18)13-12-15-14-11(20-12)9-4-3-7-19-9/h3-7H,2H2,1H3,(H,13,15,18)
• InChI Key： SOJZVBYJPXWUMM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CO2)=NN=C1NC(C1C=CN(CC)N=1)=O

Computed Properties

• Exact Mass: 273.08618923g/mol
• Monoisotopic Mass: 273.08618923g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on 1-ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide

1-Ethyl-N-5-(Furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide (CAS No. 1172248-10-0): A Comprehensive Overview

1-Ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide (CAS No. 1172248-10-0) is a multifaceted compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrazole-based derivatives, which are known for their diverse biological activities, including anti-inflammatory, analgesic, and anti-cancer properties.

The molecular structure of 1-Ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide is characterized by the presence of a pyrazole ring, an oxadiazole ring, and a furan substituent. These functional groups contribute to the compound's high reactivity and stability, making it a valuable candidate for various pharmaceutical applications. The ethyl group attached to the pyrazole ring further enhances the compound's solubility and bioavailability.

Recent studies have highlighted the potential of 1-Ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide in the treatment of inflammatory diseases. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-kB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 1-Ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide has also shown promise in cancer research. A study conducted by a team at the National Cancer Institute found that this compound effectively inhibits the growth of various cancer cell lines, including those derived from breast, lung, and colon cancers. The antiproliferative effects are attributed to its ability to induce apoptosis through the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2.

The pharmacokinetic profile of 1-Ethyl-N-5-(furan-2-yl)-1,3,4-oxadiazol-2-yl-1H-pyrazole-3-carboxamide has been extensively studied to ensure its suitability for clinical applications. Research indicates that this compound has favorable oral bioavailability and a reasonable half-life, making it suitable for once-daily dosing regimens. Additionally, preclinical studies have shown that it exhibits low toxicity and minimal side effects at therapeutic doses.

In terms of synthetic routes, several methods have been developed to produce 1-Ethyl-N-5-(furan-2-y l)-1 , 3 , 4 - o x ad iaz ol - 2 - y l - 1 H - p y raz ol e - 3 - c ar box am id e . One efficient approach involves the condensation of 5-amino-furan with ethyl isocyanate followed by cyclization with hydrazine hydrate and subsequent acylation with ethyl chloroformate. This multi-step synthesis yields high purity and yield products suitable for further biological evaluation.

The potential applications of 1-Ethyl-N - 5 -( furan - 2 - y l ) - 1 , 3 , 4 - o x ad iaz ol - 2 - y l - 1 H - p y raz ol e - 3 - c ar box am id e extend beyond traditional pharmaceuticals. In agriculture, this compound has been explored for its pesticidal properties due to its ability to disrupt insect nervous systems without harming beneficial organisms. Initial field trials have shown promising results in controlling pests such as aphids and whiteflies.

In conclusion, 1-Eth yl-N - 5 -( furan - 2 - y l ) - 1 , 3 , 4 - o x ad iaz ol - 2 - y l - 1 H - p y raz ol e - 3 - c ar box am id e (CAS No. 1172248–10–0) represents a versatile and promising molecule with a wide range of potential applications in medicine and beyond. Ongoing research continues to uncover new avenues for its use, solidifying its position as a key player in modern medicinal chemistry.